Cas no 137956-21-9 (1,2,4-Triazine, 3-[6-(2-[2,2'-bipyridin]-6-ylethyl)-2-pyridinyl]-5,6-dimethyl-)

• Product Name: 1,2,4-Triazine, 3-[6-(2-[2,2'-bipyridin]-6-ylethyl)-2-pyridinyl]-5,6-dimethyl-
• CAS No: 137956-21-9
• MF: C₂₂H₂₀N₆
• MW: 368.434403419495
• CID: 1247309
• PubChem ID: 15014067
• Update Time: 2025-04-20

1,2,4-Triazine, 3-[6-(2-[2,2'-bipyridin]-6-ylethyl)-2-pyridinyl]-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 3-[6-(2-[2,2'-bipyridin]-6-ylethyl)-2-pyridinyl]-5,6-dimethyl-
• 5,6-dimethyl-3-[6-[2-(6-pyridin-2-ylpyridin-2-yl)ethyl]pyridin-2-yl]-1,2,4-triazine
• 6-{2-[6-(5,6-Dimethyl-1,2,4-triazin-3-yl)pyridin-2-yl]ethyl}-2,2'-bipyridine
• DTXSID10566965
• 137956-21-9

• Inchi： 1S/C22H20N6/c1-15-16(2)27-28-22(24-15)21-11-6-8-18(26-21)13-12-17-7-5-10-20(25-17)19-9-3-4-14-23-19/h3-11,14H,12-13H2,1-2H3
• InChI Key： NZYHWCQEVILPEP-UHFFFAOYSA-N
• SMILES： N1C(C2N=NC(C)=C(C)N=2)=CC=CC=1CCC1C=CC=C(C2C=CC=CN=2)N=1

Computed Properties

• Exact Mass: 368.1752
• Monoisotopic Mass: 368.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• PSA: 77.34